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Compound of Interest

Compound Name: SBMCS

Cat. No.: B219729

S-(Carboxymethyl)-L-cysteine is a mucolytic drug that reduces the viscosity of mucus. Its
chemical formula is CSHINOA4S.[2][3]

Molecular Structure:

The structure consists of a cysteine molecule where a carboxymethyl group (-CH2COOH) is
attached to the sulfur atom.

Physicochemical Properties:

A summary of the key physicochemical properties of S-(Carboxymethyl)-L-cysteine is
presented in the table below.
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Property Value Source
Molecular Weight 179.19 g/mol [2]
Molecular Formula C5HI9NOA4S [2][3]
CAS Number 638-23-3 [2][3]

White to almost white
Appearance , (2]
crystalline powder

Melting Point 206 °C [3]

Purity >98.0% (HPLC) [2]
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Experimental Protocols

Due to the broad range of applications for S-(Carboxymethyl)-L-cysteine, from pharmaceutical
studies to food science, a universally applicable experimental protocol is not feasible. However,
a general workflow for analyzing the purity of SCMC via High-Performance Liquid
Chromatography (HPLC), a commonly cited method|[2], is outlined below.

Workflow for Purity Analysis of SCMC by HPLC:
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Sample and Standard Preparation

Accurately weigh SCMC standard and sample

:

Dissolve in a suitable solvent (e.g., water or mobile phase)

:

Filter the solutions through a 0.45 um filter

HPLC Analysis
y

Equilibrate the HPLC system with the mobile phase

:

Inject the standard solution

l

Inject the sample solution

:

Run the analysis under specified chromatographic conditions

Data Avnalysis

Integrate the peak areas of the chromatograms

:

Calculate the purity of the SCMC sample based on the peak area of the standard

Click to download full resolution via product page

HPLC Purity Analysis Workflow for SCMC.
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Signaling Pathways

S-(Carboxymethyl)-L-cysteine is known to exert its therapeutic effects through various
mechanisms, including antioxidant and anti-inflammatory pathways. One of its key actions is
the modulation of inflammatory responses.

Simplified Overview of SCMC's Anti-inflammatory Action:

S-(Carboxymethyl)-L-cysteine has been shown to reduce the production of pro-inflammatory
mediators.[3] This action is partly attributed to the inhibition of signaling pathways that lead to
the expression of inflammatory genes.
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Inhibitory Effect of SCMC on an Inflammatory Pathway.
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It is important to note that this is a simplified representation, and the complete mechanism of
action of SCMC involves multiple and complex biological pathways.

Further Research and Applications

S-(Carboxymethyl)-L-cysteine is a versatile compound with applications in pharmaceuticals and
the food industry.[4] It is used as a mucolytic agent in the treatment of respiratory disorders and
also finds use as a food additive and in antioxidant formulations.[3][4] Ongoing research
continues to explore its therapeutic potential in various other health conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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